Cas no 1383469-34-8 (2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane
• CAS No: 1383469-34-8
• MF: C₁₁H₁₂BrFO₃
• MW: 291.113586425781
• MDL: MFCD28976823
• CID: 5074361
• Update Time: 2026-03-01

2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane
• 2-(6-bromo-3-ethoxy-2-fluorophenyl)-1,3-dioxolane

• MDL： MFCD28976823
• Inchi： 1S/C11H12BrFO3/c1-2-14-8-4-3-7(12)9(10(8)13)11-15-5-6-16-11/h3-4,11H,2,5-6H2,1H3
• InChI Key： RHCVAHYKGQCMJL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1OCCO1)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7

Additional information on 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane

Introduction to 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane (CAS No. 1383469-34-8)

2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane, identified by the Chemical Abstracts Service Number (CAS No.) 1383469-34-8, is a significant compound in the realm of pharmaceutical chemistry and molecular synthesis. This heterocyclic compound features a dioxolane ring fused with a brominated and fluorinated aromatic system, making it a versatile intermediate in the development of novel bioactive molecules. The structural attributes of this molecule contribute to its utility in various chemical transformations, particularly in the synthesis of pharmacologically relevant scaffolds.

The bromo and fluoro substituents on the aromatic ring play a crucial role in modulating the electronic properties and reactivity of the molecule. The presence of these halogen atoms enhances its potential as a building block for further functionalization, enabling chemists to explore diverse chemical pathways. In recent years, such halogenated aromatic compounds have garnered considerable attention due to their role in medicinal chemistry, where they serve as key intermediates in the design of small-molecule drugs targeting various diseases.

One of the most compelling aspects of 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane is its applicability in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The dioxolane moiety, known for its stability and ability to engage in hydrogen bonding interactions, provides an ideal platform for designing molecules that can selectively bind to protein targets. Furthermore, the ethoxy group introduces additional polarity, influencing solubility and metabolic stability—critical factors in drug development.

Recent advancements in computational chemistry have highlighted the importance of such structural motifs in drug design. Studies have demonstrated that compounds incorporating both bromo and fluoro substituents exhibit enhanced binding affinity to biological targets due to their ability to form multiple non-covalent interactions. This has led to an increased interest in synthesizing derivatives of 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane to optimize pharmacokinetic profiles and therapeutic efficacy.

The pharmaceutical industry has leveraged this compound in several high-profile research projects aimed at developing next-generation therapeutics. For instance, researchers have utilized it as a precursor in creating novel antiviral agents by leveraging its ability to undergo cross-coupling reactions under mild conditions. These reactions facilitate the introduction of additional functional groups, expanding the molecular toolkit available for drug discovery.

In addition to its role in medicinal chemistry, 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane has found applications in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with tailored properties. The dioxolane ring contributes to thermal stability, while the aromatic system offers tunable electronic characteristics, making it suitable for applications ranging from electronics to specialty coatings.

The synthesis of this compound typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired framework efficiently. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles that emphasize sustainability and environmental responsibility.

As research continues to evolve, the potential applications of 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane are likely to expand further. Innovations in synthetic chemistry and drug discovery are expected to uncover new ways this compound can be utilized, reinforcing its importance as a cornerstone molecule in both academic and industrial settings.

The growing body of literature on this compound underscores its significance as a versatile intermediate with broad applicability across multiple scientific disciplines. Whether used as a building block for drug development or as a precursor for advanced materials, 2-(2-Bromo-6-fluoro-5-ethoxyphenyl)-1,3-dioxolane exemplifies how carefully designed molecular architectures can drive innovation and progress.